Cas no 1421445-18-2 (N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide)

N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide is a specialized morpholine carboxamide derivative with a thiophene-substituted structure. Its key advantages include a unique molecular framework that enhances binding affinity and selectivity in pharmacological or agrochemical applications. The chloro-methylphenyl and thiophene moieties contribute to improved stability and reactivity, making it a valuable intermediate in synthetic chemistry. The morpholine core offers conformational flexibility, facilitating interactions with biological targets. This compound is particularly suited for research in drug discovery and development, where its structural features may enable modulation of specific enzymatic or receptor pathways. High purity and well-defined synthesis routes ensure reproducibility for experimental use.
N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide structure
1421445-18-2 structure
Product Name:N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide
CAS No:1421445-18-2
MF:C17H17ClN2O3S
MW:364.846482038498
CID:5365106
Update Time:2025-10-29

N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-2-methylphenyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
    • 3-Morpholinecarboxamide, N-(3-chloro-2-methylphenyl)-5-oxo-4-(2-thienylmethyl)-
    • N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide
    • Inchi: 1S/C17H17ClN2O3S/c1-11-13(18)5-2-6-14(11)19-17(22)15-9-23-10-16(21)20(15)8-12-4-3-7-24-12/h2-7,15H,8-10H2,1H3,(H,19,22)
    • InChI Key: ZRRFDHONNJBETN-UHFFFAOYSA-N
    • SMILES: N1(CC2SC=CC=2)C(=O)COCC1C(NC1=CC=CC(Cl)=C1C)=O

N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide Pricemore >>

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Additional information on N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

Research Brief on N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide (CAS: 1421445-18-2)

N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide (CAS: 1421445-18-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-3-carboxamide scaffold and thiophene moiety, has demonstrated promising pharmacological properties in preclinical studies. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have elucidated the synthetic pathway of N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide, highlighting its efficient multi-step synthesis with high yield and purity. The compound's structural features, including the chloro-methylphenyl and thiophene groups, are critical for its bioactivity. Computational modeling and X-ray crystallography have provided insights into its three-dimensional conformation, which is essential for understanding its interactions with biological targets.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases involved in inflammatory and oncogenic pathways. Notably, it has shown selective inhibition of key signaling molecules, such as PI3K and mTOR, which are implicated in various cancers and autoimmune disorders. These findings suggest its potential as a targeted therapy for diseases characterized by dysregulated kinase activity.

Pharmacokinetic evaluations of N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide indicate favorable absorption, distribution, and metabolic stability profiles. Animal models have demonstrated its ability to achieve therapeutic concentrations in target tissues with minimal off-target effects. However, further optimization is required to enhance its bioavailability and reduce potential toxicity.

The therapeutic potential of this compound extends beyond oncology. Preliminary data suggest its efficacy in modulating immune responses, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective properties are being explored in models of neurodegenerative diseases, though these studies are still in early stages.

In conclusion, N-(3-chloro-2-methylphenyl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide represents a promising lead compound in drug discovery. Its unique chemical structure and multifaceted bioactivity warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on clinical translation, including Phase I trials to assess safety and efficacy in humans.

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